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Technical Support Center: Diversol BX
Welcome to the Technical Support Center for Diversol BX. This resource is designed for

researchers, scientists, and drug development professionals to address common concerns

regarding the material compatibility and potential corrosive effects of Diversol BX on laboratory

equipment. Here you will find frequently asked questions, troubleshooting guidance, and

protocols to ensure the longevity and integrity of your laboratory apparatus.

Frequently Asked Questions (FAQs)
Q1: What is Diversol BX and what is its active ingredient?

A1: Diversol BX is a sanitizing cleaner used for cleaning and disinfecting food contact

surfaces, processing equipment, and other hard, non-porous surfaces in industrial and

institutional settings.[1][2] Its primary active ingredient is Sodium Dichloroisocyanurate

(NaDCC), a chlorine-releasing compound that provides its disinfecting properties.[3] When

dissolved in water, NaDCC forms hypochlorous acid (HOCl), the main agent responsible for

sanitation.[4]

Q2: Can Diversol BX corrode stainless steel equipment?

A2: While NaDCC, the active ingredient in Diversol BX, is generally considered less corrosive

to stainless steel than sodium hypochlorite (bleach), the potential for corrosion exists,

particularly with prolonged exposure, improper dilution, or on lower grades of stainless steel
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(e.g., 304 vs. 316).[5][6][7][8] Corrosion can manifest as pitting, discoloration, or rusting, which

can compromise the sterile nature of the surface by creating microscopic sites where

microorganisms can harbor.[5] It is crucial to adhere to the manufacturer's recommended

concentrations and contact times and to rinse surfaces thoroughly with potable water after

disinfection.[1]

Q3: What types of laboratory plastics are compatible with Diversol BX?

A3: The compatibility of plastics depends on their chemical composition. Many common

laboratory plastics have good resistance to chlorine-based disinfectants at proper dilutions.

Polypropylene (PP): Generally shows good chemical resistance and is used for a wide range

of lab items like beakers and bottles.[9] It is resistant to many acids and bases.[10]

High-Density Polyethylene (HDPE): Has good chemical resistance and high tensile strength,

making it suitable for rigid bottles.[9]

Polycarbonate (PC): Can be susceptible to environmental stress cracking when exposed to

certain chemicals, especially under stress.[7][11] Alkaline solutions and some solvents can

damage polycarbonate.[11][12] Compatibility should be verified, especially for long-term

exposure.

Polytetrafluoroethylene (PTFE): Possesses exceptional resistance to nearly all chemicals

and is suitable for the most demanding applications.[9]

Users should always consult manufacturer guidelines or perform compatibility testing if there is

any doubt.[13]

Q4: Are there materials that should NOT be exposed to Diversol BX?

A4: Yes. Based on product documentation for similar detergents, Diversol BX should not be

used on aluminum, soft metals, or galvanized surfaces.[14] Contact with acids should also be

avoided, as it can liberate toxic chlorine gas.[3][14]
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This guide addresses specific issues that may arise from the use of Diversol BX on laboratory

equipment.

Issue 1: I've noticed pitting or discoloration on my
stainless steel surfaces.

Possible Cause 1: Incorrect Dilution. Using a concentration higher than recommended by the

manufacturer increases the corrosive potential.

Troubleshooting Step: Verify your dilution procedure against the product label (a common

sanitizing solution is 3g per liter of water).[1] Ensure the powder is fully dissolved.

Possible Cause 2: Prolonged Contact Time. Leaving the disinfectant solution on surfaces for

longer than the specified contact time can initiate corrosion.

Troubleshooting Step: Follow the recommended contact time and ensure surfaces are

thoroughly rinsed with potable water immediately after this period.[1]

Possible Cause 3: Low-Grade Stainless Steel. Equipment made from lower grades of

stainless steel, such as 304, is more susceptible to corrosion from chloride-containing

solutions compared to higher grades like 316.[7]

Troubleshooting Step: Identify the grade of your stainless steel. If using a lower grade,

minimize contact time and ensure thorough rinsing. For new equipment, consider specifying

316-grade stainless steel for better corrosion resistance.

Issue 2: Plastic components (e.g., tubing, connectors)
have become brittle, cracked, or cloudy.

Possible Cause 1: Material Incompatibility. The plastic material may not be compatible with

chlorine-based disinfectants, leading to environmental stress cracking (ESC).[15] This is

particularly a risk for materials like polycarbonate under physical stress.[7]

Troubleshooting Step: Identify the type of plastic. Refer to the material compatibility tables

below. If the material is known to have limited resistance, consider switching to a more

resistant plastic like PP or PTFE for replacement parts.
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Possible Cause 2: High Temperature. Applying the disinfectant solution at elevated

temperatures can accelerate chemical attack on some polymers.

Troubleshooting Step: Apply the solution at the temperature specified by the manufacturer's

instructions, typically between 49–57° C (120–135° F) for cleaning, followed by a sanitizing

rinse.[1]

Troubleshooting Workflow Diagram
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Problem Observed:
Equipment Degradation

What is the material?

Actions for Stainless Steel

Stainless Steel

Actions for Plastics

Plastic

Is dilution correct?

No

Is contact time correct?

Yes

No

Is rinsing thorough?

Yes

No

Consider upgrading
 to 316 SS if problem persists

Yes

Is material compatible?
(See tables)

No

Is component under stress?

Yes

Yes

Replace with resistant material
(e.g., PP, PTFE)

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for equipment degradation.
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Data Presentation: Material Compatibility
The following tables provide a general guide to the compatibility of common laboratory

materials with Sodium Dichloroisocyanurate (NaDCC), the active ingredient in Diversol BX.

Ratings are based on published chemical resistance data and should be used as a starting

point. For critical applications, specific testing is recommended.

Table 1: Metals

Material Grade
Compatibility
Rating

Notes

Stainless Steel 316 Good

More resistant to
pitting and crevice
corrosion from
chlorides.[7]

Stainless Steel 304 Fair

Susceptible to

corrosion with

extended contact or

high concentrations.

[7]

Aluminum - Poor
Not recommended for

use.[14]

| Galvanized Surfaces | - | Poor | Not recommended for use.[14] |

Table 2: Plastics & Elastomers
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Material Abbreviation
Compatibility
Rating

Notes

Polypropylene PP Excellent

Highly resistant to
inorganic acids
and bases.[10][16]

Polytetrafluoroethylen

e
PTFE Excellent

Unrivaled resistance

to almost all

chemicals.[9]

High-Density

Polyethylene
HDPE Good

Good general

chemical resistance.

[9]

Polycarbonate PC Fair to Poor

Susceptible to stress

cracking and attack by

alkaline solutions.[7]

[11][12]

Polyvinyl Chloride PVC Good

Generally good

resistance, but can

vary by formulation.

| Silicone | - | Fair to Good | Generally good, but may be affected by strong oxidizing agents.

[15] |

Rating Key: Excellent - No effect; Good - Minor effect, suitable for long-term use; Fair -

Moderate effect, suitable for short-term use, testing recommended; Poor - Severe effect, not

recommended.

Experimental Protocols
For laboratories needing to validate the compatibility of a specific piece of equipment with

Diversol BX, the following protocol provides a framework for testing. This method is adapted

from industry standards for evaluating the resistance of plastics and metals to chemical agents

(e.g., ASTM D543, ASTM G1/G31).[8][10][17]
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Protocol: Material Compatibility Immersion Test
1. Objective: To determine the effect of Diversol BX solution on the physical properties of a

material sample under controlled laboratory conditions.

2. Materials:

Material coupons (samples) of the equipment in question (e.g., stainless steel 304,

polycarbonate). Minimum of 3 test coupons and 3 control coupons.

Diversol BX powder.

Deionized water.

Glass beakers or other inert containers.

Analytical balance (accurate to 0.1 mg).

Calipers.

Personal Protective Equipment (gloves, goggles).

3. Procedure:

Preparation of Coupons:

Clean all coupons according to standard procedures (e.g., ASTM G1) to remove any

surface contaminants.[17]

Dry the coupons completely.

Measure the initial dimensions (length, width, thickness) of each coupon using calipers.

Weigh each coupon to the nearest 0.1 mg and record this as the "Initial Mass."

Solution Preparation:

Prepare the Diversol BX solution at the highest concentration used in your laboratory

protocols (e.g., 6 g/L for cleaning).
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Prepare a control solution of deionized water.

Immersion:

Place the 3 test coupons in a beaker and completely submerge them in the Diversol BX
solution.

Place the 3 control coupons in a separate beaker and submerge them in deionized water.

Cover the beakers to prevent evaporation.

Exposure:

Maintain the beakers at a constant ambient temperature for a specified duration (e.g., 72

hours). The duration should reflect a "worst-case" scenario for exposure in your lab.

Post-Exposure Evaluation:

Carefully remove the coupons from the solutions.

Rinse all coupons thoroughly with deionized water.

Dry the coupons completely using a lint-free cloth.

Perform a visual inspection and record any changes: discoloration, staining, pitting,

swelling, cracking, or cloudiness.

Weigh each dried coupon and record this as the "Final Mass."

Measure the final dimensions of each coupon.

4. Data Analysis:

Calculate Mass Change (%):[(Final Mass - Initial Mass) / Initial Mass] * 100

Calculate Dimensional Change (%):[(Final Dimension - Initial Dimension) / Initial Dimension]

* 100
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Compare the average changes in the test coupons to the control coupons. A significant

difference indicates an effect from the disinfectant.

Corrosion Mechanism Diagram
This diagram illustrates the simplified chemical pathway by which chlorine-based disinfectants

can induce corrosion on stainless steel.

Diversol BX Solution

Stainless Steel Surface

NaDCC
(Active Ingredient)

HOCl
(Hypochlorous Acid)

+ H₂O

H₂O
(Water)

Cl⁻
(Chloride Ions)

dissociates

Passive Layer
(Chromium Oxide - Cr₂O₃)Attacks & Disrupts

Pitting Corrosion
(Fe²⁺ + 2Cl⁻ → FeCl₂)

Base Steel
(Iron - Fe)

Exposes

Click to download full resolution via product page

Caption: Simplified mechanism of chloride-induced steel corrosion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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